Cas no 99980-43-5 (4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide)

• Product Name: 4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide
• CAS No: 99980-43-5
• MF: C₇H₇ClN₂O₄S
• MW: 250.659479379654
• CID: 5006851
• PubChem ID: 80181142
• Update Time: 2025-10-07

4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-5-nitrobenzenesulfonamide
• 4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide

• Inchi： 1S/C7H7ClN2O4S/c1-4-2-5(8)6(10(11)12)3-7(4)15(9,13)14/h2-3H,1H3,(H2,9,13,14)
• InChI Key： KBTOBIOKECMGTO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C)C=1)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 1.3
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide

Chemical Profile of 4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide (CAS No. 99980-43-5)

4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 99980-43-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to the class of nitroaromatic sulfonamides, a subset of molecules known for their diverse pharmacological properties and structural versatility. The presence of multiple functional groups—specifically a chloro substituent, a methyl group, a nitro group, and a sulfonamide moiety—makes this molecule a promising candidate for further exploration in drug discovery and material science applications.

The structural configuration of 4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide imparts unique electronic and steric properties that can influence its interactions with biological targets. The nitro group, in particular, is known for its ability to participate in hydrogen bonding and redox reactions, which are critical for modulating enzyme activity and receptor binding. Meanwhile, the sulfonamide group is a well-established pharmacophore in medicinal chemistry, often contributing to the solubility and bioavailability of drug candidates. The chloro and methyl substituents further fine-tune the compound's physicochemical properties, affecting factors such as lipophilicity and metabolic stability.

In recent years, there has been growing interest in nitroaromatic sulfonamides due to their potential applications in treating various diseases, including cancer, infectious disorders, and inflammatory conditions. The nitro group can be selectively reduced to an amine under specific conditions, leading to the formation of pharmacologically active derivatives. This reactivity has been exploited in the development of prodrugs and bioorthogonal probes used in diagnostic imaging. Additionally, the sulfonamide moiety has been shown to enhance binding affinity to biological targets by forming stable hydrogen bonds with polar residues in proteins.

Recent studies have highlighted the role of 4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide as a key intermediate in synthesizing novel therapeutic agents. Researchers have demonstrated its utility in generating derivatives with enhanced cytotoxicity against cancer cell lines while maintaining low toxicity towards normal cells. This selectivity is attributed to the compound's ability to disrupt specific signaling pathways overexpressed in tumor cells. Furthermore, computational modeling has suggested that modifications to the chloro and methyl substituents can optimize binding interactions with target enzymes, potentially leading to more potent drug candidates.

The sulfonamide group in 4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide also plays a crucial role in modulating pharmacokinetic properties. Sulfonamides are known for their high water solubility, which improves oral bioavailability and reduces renal clearance. This characteristic makes them attractive for developing drugs that require prolonged circulation times or targeted delivery systems. In addition, sulfonamides have been reported to exhibit metal-binding properties, which could be exploited in designing chelation therapies for metalloproteinase inhibition or metal poisoning treatments.

From a synthetic chemistry perspective, 4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide serves as a versatile building block for constructing more complex molecules. The presence of multiple reactive sites allows for diverse functionalization strategies, including nucleophilic aromatic substitution (SNAr), metal-catalyzed cross-coupling reactions, and oxidation-reduction processes. These synthetic pathways have enabled the preparation of structurally diverse libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug leads.

The potential applications of 4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural motifs are reminiscent of herbicides and fungicides developed decades ago, suggesting that derivatives could exhibit similar biological activities under certain conditions. Moreover, the nitro group's photochemical properties make it suitable for designing photoactivatable probes used in molecular imaging techniques or photocatalytic processes.

In conclusion,4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide (CAS No. 99980-43-5) is a multifaceted compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features—combining a chloro substituent, a methyl group, a nitro group, and a sulfonamide moiety—endow it with diverse reactivity and functional versatility. Recent research highlights its utility as an intermediate for synthesizing novel therapeutic agents with applications in oncology, infectious diseases, and inflammation management. As synthetic methodologies continue to advance,4-chloro-2-methyl-5-nitrobenzene-1-sulfonamide is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.